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Compound of Interest

Compound Name: gamma-Muurolene

Cat. No.: B1253906 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for gamma-Muurolene containing detailed

disposal instructions was not readily available. The following guidance is based on general

principles for the disposal of laboratory chemicals with similar physical and chemical properties,

including potential flammability and environmental hazards. It is imperative to consult your

institution's Environmental Health and Safety (EHS) department for specific protocols and to

comply with all local, state, and federal regulations.

This guide provides essential safety and logistical information for the proper disposal of

gamma-Muurolene in a laboratory setting. Adherence to these procedures is critical for

ensuring the safety of laboratory personnel and minimizing environmental impact.

Summary of Known Quantitative Data
The following table summarizes the available physical and chemical data for gamma-
Muurolene. This information is crucial for assessing its potential hazards and determining the

appropriate disposal route.
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Property Value Source

CAS Number 30021-74-0 [1][2][3][4][5][6][7]

Molecular Formula C₁₅H₂₄ [1][2][6]

Molecular Weight 204.35 g/mol [1][2]

Boiling Point
271.00 to 272.00 °C @ 760.00

mm Hg
[4]

Flash Point 224.00 °F (106.67 °C) [4]

Vapor Pressure
0.010000 mmHg @ 25.00 °C

(estimated)
[4]

Solubility in Water
0.05378 mg/L @ 25 °C

(estimated)
[4]

Experimental Protocols: Step-by-Step Disposal
Procedure
The proper disposal of gamma-Muurolene, like any laboratory chemical, begins with waste

identification and segregation at the point of generation.[8]

Step 1: Waste Characterization and Segregation

Treat as Hazardous Waste: In the absence of a definitive SDS, treat all gamma-Muurolene
waste as hazardous.[9] This includes unused or unwanted pure gamma-Muurolene,

solutions containing gamma-Muurolene, and any materials contaminated with it (e.g.,

pipette tips, gloves, absorbent materials).

Segregate Waste Streams:

Non-Halogenated Solvent Waste: Collect liquid gamma-Muurolene waste in a designated

"Non-Halogenated Flammable Liquid Waste" container.[8] Do not mix with halogenated

solvents, as this significantly increases disposal costs and complexity.[8]
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Solid Waste: Collect contaminated solid waste (e.g., absorbent pads, gloves) in a

separate, clearly labeled container for solid chemical waste.[10]

Step 2: Container Selection and Labeling

Use Appropriate Containers:

For liquid waste, use a chemically resistant container with a secure, tight-fitting lid.[11]

Glass or polyethylene containers are generally suitable for flammable organic compounds.

[10]

Ensure the container is in good condition and not leaking.[8]

Label Containers Clearly:

Label the waste container with "Hazardous Waste" and the full chemical name "gamma-
Muurolene."[9] Do not use abbreviations.

Indicate the approximate concentration or percentage of gamma-Muurolene in the waste.

Include the date when the first waste was added to the container.[11]

Step 3: Safe Storage in a Satellite Accumulation Area (SAA)

Designated Storage Area: Store waste containers in a designated Satellite Accumulation

Area (SAA) within the laboratory, at or near the point of generation.[11]

Secondary Containment: Place liquid waste containers in secondary containment (e.g., a

chemical-resistant tray or tub) to contain any potential leaks or spills.

Segregation of Incompatibles: Store the gamma-Muurolene waste away from incompatible

chemicals, particularly strong oxidizing agents.

Keep Containers Closed: Waste containers must be kept securely closed at all times, except

when adding waste.[10][11]

Step 4: Waste Disposal Request and Pickup
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Contact EHS: Once the waste container is full or has been in storage for the maximum

allowable time (consult your institution's policy, often 90 days), arrange for pickup by your

institution's EHS department or a licensed hazardous waste disposal contractor.[11]

Do Not Dispose Down the Drain: As a flammable and likely environmentally hazardous

substance, gamma-Muurolene must not be poured down the sink.[11]

Do Not Evaporate in a Fume Hood: Evaporation is not an acceptable method of disposal for

flammable liquids.[9]

Step 5: Spill and Emergency Procedures

Immediate Action: In case of a spill, immediately alert personnel in the area and evacuate if

necessary.

Control Ignition Sources: Given its flammability, eliminate all potential ignition sources.[12]

Containment and Cleanup: For small spills, use a spill kit with non-flammable absorbent

materials (e.g., vermiculite, sand) to contain and absorb the liquid.[12] Place the absorbed

material in a sealed container and dispose of it as hazardous solid waste.[12]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, chemical-resistant gloves, and a lab coat, when handling gamma-Muurolene and

its waste.

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

gamma-Muurolene waste in a laboratory setting.
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Caption: Workflow for the safe disposal of gamma-Muurolene waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1253906?utm_src=pdf-body-img
https://www.benchchem.com/product/b1253906?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1253906?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

